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Compound Focus: 1-Butyl-3-methylimidazolium bis(trifluoromethylsulfonyl)imide

CAS No.: 174899-83-3

Cat. No.: S644962

Get Quote

Chemical Identity and Properties

Table 1: Basic Chemical Identification

Parameter Specification

CAS Number 174899-82-2

IUPAC Name 1-Butyl-3-methylimidazolium bis(trifluoromethylsulfonyl)imide

Molecular Formula C₈H₁₅N₂⁺·C₂F₆NO₄S₂⁻

Molecular Weight 419.36 g/mol

Purity Grades Technical (≥95%), High purity (≥99%), Electrochemical (≥99.5%)

Hazard Classification

Table 2: GHS Hazard Classification
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Hazard Category Classification Signal Word

Acute Toxicity Category 4 (Oral) Warning

Skin Irritation Category 2 Warning

Eye Irritation Category 2A Warning

Specific Target Organ Toxicity Category 3 Warning

Physical-Chemical Properties

Table 3: Physical Properties

Property Value Conditions

Appearance Colorless to pale yellow liquid 25°C

Density 1.43 g/cm³ 20°C

Viscosity 52 cP 25°C

Melting Point -4°C -

Decomposition Temperature >400°C -

Water Solubility Partially miscible 20°C

Vapor Pressure <0.1 hPa 20°C

Exposure Limits and Toxicity Data

Table 4: Toxicological Data
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Test Parameter Result Species

LD₅₀ Oral >2000 mg/kg Rat

LD₅₀ Dermal >2000 mg/kg Rabbit

Skin Irritation Mild irritant Rabbit

Eye Irritation Moderate irritant Rabbit

Mutagenicity Negative (Ames test) -

Exposure Assessment

Control Measures
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Exposure assessment and control workflow

Experimental Safety Protocols

Protocol 1: Handling and Storage Procedures
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Materials Required:

Chemical-resistant gloves (nitrile or butyl rubber)
Safety goggles with side shields

Lab coat or protective apron
Fume hood or well-ventilated area

Secondary containment

Procedure:

Preparation: Conduct risk assessment and ensure engineering controls are functional

PPE Donning: Wear appropriate gloves, eye protection, and lab coat
Transfer: Perform all transfers in fume hood

Storage: Store in sealed containers at room temperature, protected from moisture
Decontamination: Clean spills immediately with appropriate absorbents

Protocol 2: Thermal Stability Testing

Objective: Determine decomposition temperature and hazardous byproducts

Equipment:

TGA-DSC apparatus
FTIR spectrometer for gas analysis

Sealed sample pans
Calibration standards

Methodology:

Load 5-10 mg sample into TGA pan
Heat from 25°C to 500°C at 10°C/min under nitrogen

Monitor mass loss and thermal events
Analyze evolved gases by FTIR

Record onset decomposition temperature

Emergency Response Procedures

Table 5: First Aid Measures
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Exposure Route First Aid Measures

Inhalation Move to fresh air, seek medical attention if symptoms persist

Skin Contact Wash thoroughly with soap and water, remove contaminated clothing

Eye Contact Rinse cautiously with water for several minutes, remove contact lenses

Ingestion Rinse mouth, do NOT induce vomiting, seek medical attention

Environmental and Disposal Considerations

Table 6: Environmental Data

Parameter Value Notes

Biodegradability Not readily biodegradable OECD 301

Aquatic Toxicity EC₅₀ > 100 mg/L (Daphnia) -

Partition Coefficient Log Pₒ/w: ~2.3 Estimated

Disposal Method Incineration or specialized waste treatment -
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Waste Characterization

Disposal Methods

Waste

Quantity Contamination Purity

Recycling

large volumes

Incineration
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Waste disposal decision workflow

Stability and Reactivity

Table 7: Reactivity Data

Condition Stability Observations

Ambient temperature Stable No decomposition observed

Elevated temperature Stable to 400°C Decomposition above 400°C

Light exposure Stable No photodegradation

Moisture Hygroscopic Water absorption up to 2%

Incompatible materials Strong oxidizers, strong acids May react vigorously
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Regulatory Information

Table 8: Regulatory Status

Region Status Restrictions

EU Not classified as hazardous REACH registered

USA OSHA hazard communication standard applies -

Japan Not classified under ISHL -

Global Subject to local regulations Check local requirements

Advanced Research Considerations

For drug development applications, additional testing protocols are recommended:

Protocol 3: Cytotoxicity Screening

Cell Lines: HEK293, HepG2, Caco-2 Concentration Range: 0.1-1000 μg/mL Exposure Time: 24-72 hours

Endpoints: MTT assay, LDH release, apoptosis markers

Protocol 4: Metabolic Stability

System: Liver microsomes (human, rat) Incubation: 37°C, 0-60 minutes Analysis: LC-MS/MS for parent

compound and metabolites
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for

diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no

warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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